tert-Butyl 4-oxo-2-oxa-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 4-oxo-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(16)14-6-4-13(5-7-14)9-17-8-10(13)15/h4-9H2,1-3H3
• InChI Key: IMEKDXXPNDWOAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)COCC2=O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• CAS No.: 1801766-68-6

Description

“tert-Butyl 4-oxo-2-oxa-8-azaspiro[4.5]decane-8-carboxylate” is a chemical compound with the molecular formula C13H21NO4. It has a molecular weight of 255.31.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21NO4/c1-12(2,3)18-11(16)14-6-4-13(5-7-14)9-17-8-10(13)15/h4-9H2,1-3H3. This code provides a specific description of the molecule’s structure, including its atomic connectivity and tautomeric states.

Physical and Chemical Properties Analysis

This compound has a predicted boiling point of 375.5°C at 760 mmHg and a predicted density of 1.16 g/cm3.

Scientific Research Applications

Synthesis and Derivation

Tert-Butyl 4-oxo-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is utilized in various synthesis processes. A study demonstrates its reaction with N,N-dimethylformamide dimethyl acetal, yielding isomeric condensation products (Moskalenko & Boev, 2012). Another research describes efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related in structure and function, useful for further selective derivation (Meyers et al., 2009).

Spectroscopy and Structure Analysis

The compound's variants have been subjects of spectroscopic analysis to determine their molecular structure and configuration. For example, NMR spectroscopy was applied to assign the absolute configurations of derivatives of this compound (Jakubowska et al., 2013).

Biological Activity Studies

Studies involving this compound often explore its potential in creating biologically active compounds. A research reported the synthesis and theoretical studies of biologically active compounds derived from it (Amirani Poor et al., 2018). Additionally, its derivatives have been evaluated for antiviral activity against human coronavirus, highlighting its relevance in drug development (Apaydın et al., 2019).

Crystallography and Conformational Studies

The compound and its derivatives have been the subject of crystallographic studies. For instance, the molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a structurally similar compound, was determined through X-ray diffraction analysis (Moriguchi et al., 2014).

Safety and Hazards

Safety information for this compound indicates that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and rinsing cautiously with water for several minutes in case of contact with eyes.